Cas no 1251674-16-4 (4-[(3,4-difluorophenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide)

• Product Name: 4-[(3,4-difluorophenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide
• CAS No: 1251674-16-4
• MF: C₂₀H₂₀F₂N₄O
• MW: 370.395811080933
• CID: 5395163
• Update Time: 2025-05-25

4-[(3,4-difluorophenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-difluoroanilino)-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide
• 4-[(3,4-difluorophenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide

• Inchi： 1S/C20H20F2N4O/c1-4-26(5-2)20(27)15-11-23-19-14(8-6-12(3)24-19)18(15)25-13-7-9-16(21)17(22)10-13/h6-11H,4-5H2,1-3H3,(H,23,24,25)
• InChI Key： LZNFMUZTQXVIKL-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(C)N=2)C(NC2=CC=C(F)C(F)=C2)=C(C(N(CC)CC)=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 4-[(3,4-difluorophenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide

Comprehensive Overview of 4-[(3,4-difluorophenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide (CAS No. 1251674-16-4)

4-[(3,4-difluorophenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide (CAS No. 1251674-16-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the 1,8-naphthyridine derivative family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a 3,4-difluorophenyl moiety and a diethylcarboxamide group in its structure enhances its binding affinity and selectivity, making it a promising candidate for drug development.

In recent years, the scientific community has shown growing interest in 1,8-naphthyridine derivatives, particularly for their role in targeting kinase inhibitors and enzyme modulators. Researchers are actively exploring the potential of CAS No. 1251674-16-4 in addressing unmet medical needs, such as inflammatory diseases and cancer therapy. Its mechanism of action is believed to involve the inhibition of specific protein kinases, which play a critical role in cell signaling pathways. This aligns with current trends in precision medicine, where targeted therapies are prioritized to minimize side effects and improve efficacy.

The synthesis of 4-[(3,4-difluorophenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide involves multi-step organic reactions, including amination, carboxamide formation, and fluorination. These processes require stringent control to ensure high purity and yield, which are essential for its application in drug discovery. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize this compound, ensuring its compliance with regulatory standards.

One of the most frequently asked questions about CAS No. 1251674-16-4 revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents, such as dimethyl sulfoxide (DMSO), and remains stable at room temperature when stored in airtight containers. These properties are crucial for its formulation in pharmaceutical preparations and in vitro assays.

Another area of interest is the structure-activity relationship (SAR) of 1,8-naphthyridine derivatives. Researchers are investigating how modifications to the 3,4-difluorophenyl or diethylcarboxamide groups can enhance the compound's bioactivity. Such insights are valuable for designing next-generation small-molecule drugs with improved pharmacokinetic profiles. This aligns with the broader focus on rational drug design and computational chemistry, which are revolutionizing the field of medicinal chemistry.

In addition to its pharmaceutical potential, 4-[(3,4-difluorophenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide is also being studied for its applications in chemical biology and proteomics. Its ability to selectively bind to specific proteins makes it a useful tool for probing biological pathways and identifying novel drug targets. This has implications for understanding complex diseases and developing personalized treatment strategies.

As the demand for innovative therapeutics continues to rise, compounds like CAS No. 1251674-16-4 are expected to play a pivotal role in advancing biomedical research. Future studies may focus on optimizing its synthesis, evaluating its safety profile, and exploring its potential in combination therapies. With ongoing advancements in high-throughput screening and artificial intelligence-driven drug discovery, the prospects for this compound are promising.

In summary, 4-[(3,4-difluorophenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide represents a fascinating area of research at the intersection of chemistry, biology, and medicine. Its unique structure and versatile applications make it a valuable asset in the quest for new and effective treatments. Whether you are a researcher, a pharmaceutical professional, or simply curious about the latest developments in drug discovery, this compound offers a compelling case study in the power of modern science.